N-(3,4-dihydro-1H-[1,4]thiazino[4,3-a]benzimidazol-8-yl)propanamide
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Overview
Description
Synthesis Analysis
The synthesis of derivatives similar to N-(3,4-dihydro-1H-[1,4]thiazino[4,3-a]benzimidazol-8-yl)propanamide involves complex reactions. For instance, a series of new N-[(benzo)thiazol-2-yl]-2/3-[3,4-dihydroisoquinolin-2(1H)-yl]ethan/propanamide derivatives were synthesized and characterized using NMR, IR spectroscopy, and mass spectrometry. These compounds demonstrated notable psychotropic, anti-inflammatory, and cytotoxic activities, indicating their potential in therapeutic applications (Zablotskaya et al., 2013).
Molecular Structure Analysis
The molecular structure of these compounds is crucial for their biological activity. The single crystal X-ray study of one derivative provided insights into its conformational features, essential for understanding the interaction mechanisms with biological targets. This structural analysis is fundamental for the rational design of more effective and specific drugs (Zablotskaya et al., 2013).
Chemical Reactions and Properties
Chemical reactions involving these compounds can lead to a diverse array of products with varying biological activities. For example, the molecular iodine-promoted synthesis of benzimidazoles and benzothiazoles demonstrated the versatility of these compounds in forming new chemical structures under different reaction conditions, which is critical for expanding the chemical space of potential therapeutic agents (Naresh et al., 2014).
Physical Properties Analysis
The physical properties of these compounds, such as solubility, melting point, and crystal structure, are essential for their formulation and application in drug development. The X-ray crystallography of specific derivatives provided detailed insights into the molecular arrangement, crucial for understanding the compound's stability and reactivity (El Ashry et al., 2015).
Chemical Properties Analysis
The chemical properties, including reactivity under various conditions, potential for functionalization, and interaction with biological molecules, define the scope of application for these compounds. Studies have highlighted their ability to undergo a wide range of reactions, forming complex structures with significant biological activities (Hassan & Abdelhamid, 1997).
properties
IUPAC Name |
N-(3,4-dihydro-1H-[1,4]thiazino[4,3-a]benzimidazol-8-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3OS/c1-2-13(17)14-9-3-4-11-10(7-9)15-12-8-18-6-5-16(11)12/h3-4,7H,2,5-6,8H2,1H3,(H,14,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKKYGHXXHPACNI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=CC2=C(C=C1)N3CCSCC3=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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